
Application Notes and Protocols: Spot Test for
Lead Using Potassium Rhodizonate Paper

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium rhodizonate

Cat. No.: B081583 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

The potassium rhodizonate spot test is a rapid, sensitive, and cost-effective qualitative

method for the detection of lead (Pb²⁺) ions. This chemical test relies on the reaction between

lead ions and potassium rhodizonate, which forms a characteristic colored complex,

indicating the presence of lead. These application notes provide detailed protocols for the

preparation of potassium rhodizonate test papers and the procedure for conducting the spot

test, along with relevant data and visualizations to ensure accurate and reliable results in a

laboratory setting.

Data Presentation
The following table summarizes the key quantitative and qualitative data associated with the

potassium rhodizonate spot test for lead.
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Parameter Value / Observation Source(s)

Reagent
Potassium Rhodizonate (or its

sodium salt)
[1][2]

Positive Lead Test Color
Pink, Red, Scarlet, Purple, or

Blue-Violet
[3][4][5][6]

pH Condition Acidic (pH ~2.8) [4][5][7]

Reagent Concentration

Saturated aqueous solution

(approx. 0.4 g/100 mL); 0.05-

0.5 wt%

[5][8]

Color Development Time
Instantaneous to within one

minute
[5][6]

Lower Limit of Detection

Can detect lead concentrations

as low as 0.016% (w/w) in

certain media.

[6]

Interferences

Barium can produce an orange

color, which is a potential false

positive. Strong acids can

cause a color change to

blue/purple. Other heavy

metals may also cause a pink

reaction, but the addition of

dilute HCl is a confirmatory

step for lead. Tin (Sn²⁺) can

interfere, but this can be

mitigated by oxidation with

hydrogen peroxide.

[7][6][8]

Confirmatory Step

Addition of 5% hydrochloric

acid (HCl) solution turns the

initial pink/red color to a stable

blue-violet in the presence of

lead.

[4][5][7]
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Experimental Protocols
1. Preparation of Potassium Rhodizonate Test Solution

This protocol describes the preparation of the reagent solution required for the spot test. It is

recommended to prepare this solution fresh daily, as it can decay within about an hour.[3][4]

Materials:

Potassium rhodizonate (or sodium rhodizonate)[1][2]

Distilled or deionized water

5% Acetic acid solution (vinegar can be used)[3][9]

Beaker

Stirring rod

Procedure:

Weigh approximately 0.3 g of potassium rhodizonate.[3][9]

Add the potassium rhodizonate to 100 mL of 5% acetic acid solution in a beaker.[3][9]

Stir the mixture to dissolve as much of the solid as possible. A saturated solution, often

described as having the color of strong tea, is desired.[4][7][10]

The solution is now ready for use.

2. Preparation of Buffer Solution (for enhanced specificity)

For a more robust test, especially in forensic applications, a buffer solution is used to maintain

the optimal pH.[4][7][11]

Materials:

Sodium bitartrate (1.9 g)
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Tartaric acid (1.5 g)

Distilled or deionized water (100 mL)

Beaker

Hot plate and magnetic stirrer

Procedure:

Combine 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100 mL of distilled water.[4]

[7][11]

Gently heat and stir the solution until all solids are dissolved.[4][7]

Allow the solution to cool to room temperature before use. This buffer has a pH of

approximately 2.8.[4][5][7]

3. Spot Test Procedure for Lead Detection

This protocol outlines the steps to perform the spot test on a sample surface or material.

Materials:

Potassium Rhodizonate Test Solution

Buffer Solution (optional, but recommended)

5% Hydrochloric Acid (HCl) solution (for confirmation)

Filter paper or absorbent paper[3][4]

Droppers or spray bottles[4][10]

Sample to be tested

Procedure:
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Moisten a piece of filter paper with the Potassium Rhodizonate Test Solution. This is now

your test paper.[3]

Alternatively, for a more controlled application, first spray the area to be tested with the

buffer solution, followed by the rhodizonate solution.[4][11]

Firmly press or rub the moistened test paper onto the surface of the item being tested for

lead for at least 15 seconds.[3][10]

Observe the test paper for an immediate color change. The appearance of a pink, red, or

scarlet color indicates the potential presence of lead.[5][7]

Confirmatory Step: To confirm the presence of lead and eliminate false positives from

other ions, apply a few drops of 5% HCl solution to the colored spot.[4][7]

If the pink/red color transitions to a stable blue-violet, the presence of lead is confirmed.[5]

[7]

Visualizations
Experimental Workflow
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Caption: Workflow for the spot test detection of lead using potassium rhodizonate.
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Caption: Chemical reaction pathway for the detection of lead with potassium rhodizonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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